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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of triethylhexylammonium bromide, a quaternary

ammonium compound (QAC). It covers its molecular structure, physicochemical properties,

synthesis, and potential applications, with a focus on its role in scientific research and drug

development. This document distinguishes between the two primary isomers: N,N,N-

triethylhexan-1-aminium bromide (a straight-chain isomer) and triethyl(hexan-3-yl)azanium

bromide (a branched-chain isomer). Due to a greater availability of public data for the branched

isomer and related QACs, some properties of the straight-chain isomer are inferred from the

general behavior of this chemical class.

Molecular Structure and Identification
Triethylhexylammonium bromide is a quaternary ammonium salt. Its structure consists of a

central nitrogen atom covalently bonded to three ethyl groups and one hexyl group, giving the

nitrogen a permanent positive charge. This cation is ionically bonded to a bromide anion. The

arrangement of the hexyl group defines the isomerism of this compound.

N,N,N-triethylhexan-1-aminium bromide (Straight-Chain Isomer): The hexyl group is a linear

six-carbon chain attached to the nitrogen atom via its terminal carbon.

Triethyl(hexan-3-yl)azanium bromide (Branched-Chain Isomer): The hexyl group is attached

to the nitrogen atom via the third carbon of its chain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b078111?utm_src=pdf-interest
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.benchchem.com/product/b078111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure Diagrams

N,N,N-triethylhexan-1-aminium bromide

triethyl(hexan-3-yl)azanium bromide

CH₃CH₂CH₂CH₂CH₂CH₂-N⁺(CH₂CH₃)₃  Br⁻

CH₃CH₂CH(CH₂CH₂CH₃)-N⁺(CH₂CH₃)₃  Br⁻

Click to download full resolution via product page

Caption: Chemical structures of the straight-chain and branched-chain isomers of

triethylhexylammonium bromide.

Physicochemical Properties
Quaternary ammonium compounds are known for their surfactant properties and antimicrobial

activity, which are influenced by the balance between the hydrophobic alkyl chains and the

hydrophilic cationic head.[1][2] The properties of the specific isomers of

triethylhexylammonium bromide are summarized below. Data for the branched isomer is

more readily available.[3]

Quantitative Data Summary
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Property
triethyl(hexan-3-
yl)azanium bromide

N,N,N-triethylhexan-1-
aminium bromide

IUPAC Name
triethyl(hexan-3-yl)azanium

bromide

N,N,N-triethylhexan-1-aminium

bromide

Molecular Formula C₁₂H₂₈BrN C₁₂H₂₈BrN

Molecular Weight 266.26 g/mol [3] 266.26 g/mol

Exact Mass 265.14051 Da[3] 265.14051 Da

SMILES Notation
CCCC(CC)--INVALID-LINK--

(CC)CC.[Br-][3]

CCCCCC--INVALID-LINK--

(CC)CC.[Br-]

Hydrogen Bond Donor Count 0[3] 0

Hydrogen Bond Acceptor

Count
1[3] 1

Rotatable Bond Count 7[3] 8

Topological Polar Surface Area 0 Å²[3] 0 Å²

Formal Charge 0[3] 0

Synthesis of Triethylhexylammonium Bromide
The synthesis of quaternary ammonium salts like triethylhexylammonium bromide is

typically achieved through the Menschutkin reaction. This reaction involves the nucleophilic

substitution (SN2) of an alkyl halide by a tertiary amine.[4]

Experimental Protocol: General Synthesis via
Menschutkin Reaction
This protocol describes a general method for the synthesis of N,N,N-triethylhexan-1-aminium

bromide.

Materials:

Triethylamine ((C₂H₅)₃N)
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1-Bromohexane (CH₃(CH₂)₅Br)

A suitable solvent (e.g., acetonitrile, ethanol, or chloroform)

An inhibitor of polymerization if using monomers (e.g., BHT)[4]

Hexane or diethyl ether (for precipitation/washing)

Procedure:

In a round-bottom flask, dissolve an equimolar amount of triethylamine in the chosen solvent.

Slowly add an equimolar amount of 1-bromohexane to the solution while stirring.

The reaction mixture is typically heated to a moderate temperature (e.g., 50-70°C) and

stirred for several hours (e.g., 24 hours) to ensure completion.[4][5]

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or NMR spectroscopy.

Upon completion, the product may precipitate out of the solution, especially if a solvent of

low polarity is used.[4] If the product remains dissolved, a non-polar solvent like hexane or

diethyl ether can be added to induce precipitation.

The resulting solid is collected by filtration.

The crude product is purified by washing with a non-polar solvent (e.g., hexane) to remove

any unreacted starting materials.[4]

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,

ethanol/ether).

The final product should be dried under vacuum to remove residual solvent.

Synthesis Workflow Diagram
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Start: Reagents

Triethylamine + 1-Bromohexane
in Solvent (e.g., Acetonitrile)

Menschutkin Reaction
(Heating and Stirring, e.g., 50-70°C for 24h)

Product Precipitation
(Cooling or addition of non-polar solvent)

Filtration to collect crude product

Purification
(Washing with Hexane, Recrystallization)

Drying under vacuum

Final Product:
N,N,N-triethylhexan-1-aminium bromide

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of triethylhexylammonium bromide via the

Menschutkin reaction.
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Mechanism of Action and Applications in Drug
Development
Quaternary ammonium compounds are widely recognized for their biological activity,

particularly as antimicrobial agents. Their mechanism of action is primarily centered on the

disruption of cellular membranes.[6][7]

Antimicrobial Signaling Pathway
The antimicrobial action of QACs is a multi-step process:

Adsorption and Penetration: The positively charged cationic head of the QAC adsorbs to the

negatively charged components of the microbial cell wall or membrane.[8]

Membrane Disruption: The hydrophobic alkyl chains penetrate the lipid bilayer of the cell

membrane.[8] This disrupts the membrane's structure and integrity.

Leakage of Cellular Contents: The disruption of the membrane leads to the leakage of

essential low-molecular-weight intracellular components, such as ions and metabolites.[6]

Protein and Nucleic Acid Degradation: The QAC can also interact with and denature

essential cellular proteins and nucleic acids.[6]

Cell Lysis: The culmination of these events leads to the lysis and death of the microbial cell.

[8]

This mechanism makes QACs effective against a broad spectrum of bacteria, fungi, and

enveloped viruses.[2][9]

Mechanism of Action Diagram
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Caption: The proposed mechanism of antimicrobial action for triethylhexylammonium
bromide.

Applications in Drug Development and Research
The properties of triethylhexylammonium bromide make it a candidate for various

applications in the pharmaceutical and research sectors:

Antimicrobial Agent: As a QAC, it is expected to have disinfectant and antiseptic properties.

[1] This makes it potentially useful in topical formulations and for the sanitization of medical

devices.
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Excipient in Formulations: Its surfactant nature can be exploited to improve the solubility and

bioavailability of poorly water-soluble drugs.[1]

Phase Transfer Catalyst: QACs are effective phase transfer catalysts, facilitating reactions

between reactants in immiscible phases. This is valuable in the synthesis of complex organic

molecules and active pharmaceutical ingredients (APIs).

Research Tool: In a laboratory setting, it can be used in studies of membrane biophysics,

antimicrobial resistance, and as a component in buffers for specific biochemical assays.

Safety and Handling
Quaternary ammonium compounds, while effective antimicrobials, require careful handling.

They can cause skin and eye irritation.[10] Appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn when handling these compounds. For

detailed safety information, the Safety Data Sheet (SDS) for the specific compound should

always be consulted.

Conclusion
Triethylhexylammonium bromide, in both its straight-chain and branched-chain isomeric

forms, represents a versatile quaternary ammonium compound with significant potential in

research and pharmaceutical applications. Its expected surfactant and antimicrobial properties,

stemming from its molecular structure, align with the well-documented characteristics of the

broader QAC class. While specific experimental data for these particular isomers are limited in

public literature, the established principles of QAC synthesis and mechanism of action provide

a strong foundation for their study and application. Further research into the specific biological

activities and toxicological profiles of each isomer will be crucial for fully realizing their potential

in drug development and other advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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